Cas no 1314726-15-2 (1-(4,5-difluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(4,5-difluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314726-15-2
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• CID: 5894993
• PubChem ID: 84792101
• Update Time: 2025-08-10

1-(4,5-difluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-difluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1868515
• 1314726-15-2

• Inchi： 1S/C11H10F2O3/c1-16-9-5-8(13)7(12)4-6(9)11(2-3-11)10(14)15/h4-5H,2-3H2,1H3,(H,14,15)
• InChI Key： KVPMOJXLXCENLX-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C1(C(=O)O)CC1)OC)F

Computed Properties

• Exact Mass: 228.05980050g/mol
• Monoisotopic Mass: 228.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(4,5-difluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid

1-(4,5-Difluoro-2-methoxyphenyl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

1-(4,5-Difluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1314726-15-2) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring fused with a substituted phenyl group, making it a valuable molecule for exploring novel chemical reactions and potential therapeutic applications. The presence of fluorine atoms at the 4 and 5 positions of the phenyl ring, along with a methoxy group at position 2, introduces interesting electronic and steric effects that influence its reactivity and biological activity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The strained ring system of cyclopropane provides unique opportunities for designing molecules with enhanced bioavailability and selectivity. In the case of 1-(4,5-difluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid, the carboxylic acid group at the cyclopropane ring offers additional functionalization possibilities, enabling the exploration of various chemical transformations and bioconjugation strategies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. The introduction of fluorine atoms at specific positions on the phenyl ring is achieved through electrophilic substitution reactions, while the methoxy group is introduced via nucleophilic aromatic substitution. The subsequent formation of the cyclopropane ring is accomplished through a [2+1] cycloaddition reaction or other strain-inducing methodologies. These steps are carefully optimized to ensure high yields and purity of the final product.

From a biological standpoint, 1-(4,5-difluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid has been investigated for its potential as an anti-inflammatory agent. Research indicates that the compound exhibits moderate inhibitory activity against key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The fluorine atoms in the structure contribute to its stability and ability to penetrate cellular membranes, which are critical factors for its pharmacokinetic profile.

In addition to its pharmacological applications, this compound serves as a valuable substrate for studying enzyme-catalyzed reactions. For instance, it has been used as a model substrate in investigations into carboxylesterase activity, providing insights into enzyme specificity and catalytic mechanisms. Such studies are essential for understanding drug metabolism and designing molecules with improved therapeutic properties.

The structural versatility of 1-(4,5-difluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid also makes it an attractive candidate for materials science applications. Its rigid structure and ability to form hydrogen bonds make it suitable for exploring self-assembled monolayers and other nanoscale materials. Recent advancements in surface chemistry have leveraged this compound to create highly ordered molecular films with potential applications in sensors and electronic devices.

From an environmental perspective, researchers have examined the biodegradation pathways of this compound to assess its ecological impact. Studies suggest that under aerobic conditions, cyclopropane-containing compounds undergo oxidative cleavage, leading to the formation of less complex intermediates that are readily metabolized by microorganisms. This information is crucial for ensuring sustainable practices in chemical manufacturing and waste management.

In summary, 1-(4,5-difluoro-2-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1314726-15-2) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structure enables innovative research in drug discovery, enzymology, materials science, and environmental chemistry. As ongoing studies continue to uncover new properties and applications of this molecule, it remains at the forefront of cutting-edge scientific exploration.